Cas no 2035018-41-6 (1-[(1-{1-[(E)-2-phenylethenesulfonyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one)

1-[(1-{1-[(E)-2-Phenylethenesulfonyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one is a structurally complex heterocyclic compound featuring a unique combination of azetidine, triazole, and pyrrolidinone moieties. Its design incorporates an (E)-2-phenylethenesulfonyl group, enhancing potential reactivity and binding affinity in medicinal chemistry applications. The compound's rigid scaffold and functional diversity make it a promising candidate for targeted drug discovery, particularly in modulating protein-protein interactions or enzyme inhibition. The triazole linker offers stability and synthetic versatility, while the pyrrolidin-2-one moiety may contribute to improved pharmacokinetic properties. This molecule's modular architecture allows for further derivatization, enabling exploration of structure-activity relationships in therapeutic development.
1-[(1-{1-[(E)-2-phenylethenesulfonyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one structure
2035018-41-6 structure
Product Name:1-[(1-{1-[(E)-2-phenylethenesulfonyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one
CAS No:2035018-41-6
MF:C18H21N5O3S
MW:387.456042051315
CID:5355845
Update Time:2025-06-29

1-[(1-{1-[(E)-2-phenylethenesulfonyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-[[1-[1-[(E)-2-phenylethenyl]sulfonylazetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
    • 1-[(1-{1-[(E)-2-phenylethenesulfonyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one
    • Inchi: 1S/C18H21N5O3S/c24-18-7-4-9-21(18)11-16-12-23(20-19-16)17-13-22(14-17)27(25,26)10-8-15-5-2-1-3-6-15/h1-3,5-6,8,10,12,17H,4,7,9,11,13-14H2/b10-8+
    • InChI Key: UKTLUMFYIZIJHV-CSKARUKUSA-N
    • SMILES: N1(CC2=CN(C3CN(S(/C=C/C4=CC=CC=C4)(=O)=O)C3)N=N2)CCCC1=O

1-[(1-{1-[(E)-2-phenylethenesulfonyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one Pricemore >>

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Additional information on 1-[(1-{1-[(E)-2-phenylethenesulfonyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one

Introduction to 1-[(1-{1-[(E)-2-phenylethenesulfonyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one (CAS No. 2035018-41-6)

1-[(1-{1-[(E)-2-phenylethenesulfonyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2035018-41-6, represents a pinnacle of molecular design and functional innovation. Its intricate structure, characterized by a combination of heterocyclic rings and sulfonamide functionalities, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of 1-(1-{[E]-2-(phenylethylidene)sulfonyl]azetidin-3-yl}-1H-[1,2,3-triazol]-4-ylmethyl]pyrrolidin[2]-one is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple nitrogen-containing heterocycles, including azetidine and triazole moieties, contributes to its unique chemical properties and potential biological activities. These features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with applications in oncology, immunology, and neurology. The structural motifs present in 1-(1-{[E]-2-(phenylethylidene)sulfonyl]azetidin[3]-yl}-[triazol]-4-ylmethyl]pyrrolidin[2]-one align well with the current trends in medicinal chemistry. Specifically, the sulfonamide group is a well-documented pharmacophore that exhibits diverse biological activities, including anti-inflammatory and anti-cancer properties. The triazole ring further enhances the compound's potential by providing additional hydrogen bonding capabilities and improving metabolic stability.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular architecture efficiently. These techniques not only ensure high yields but also allow for the introduction of various functional groups at specific positions within the molecule.

The pharmacological profile of 1-(1-{[E]-2-(phenylethylidene)sulfonyl]azetidin[3]-yl}-[triazol]-4-ylmethyl]pyrrolidin[2]-one has been extensively studied in preclinical models. Initial investigations have revealed promising results in terms of its ability to modulate key signaling pathways involved in disease progression. For instance, studies suggest that this compound may interfere with the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer cells. Additionally, its interaction with receptors and ion channels has been explored as a potential therapeutic strategy for neurological disorders.

The development of novel drug candidates is a multi-faceted process that requires rigorous evaluation through various in vitro and in vivo assays. The structural features of 2035018-41-6, particularly the presence of multiple nitrogen atoms and functional groups like sulfonamides and triazoles, contribute to its versatility as a drug-like molecule. These features not only enhance its solubility and bioavailability but also improve its ability to cross biological membranes effectively.

In conclusion, 1-(1-{[E]-2-(phenylethylidene)sulfonyl]azetidin[3]-yl}-[triazol]-4-ylmethyl]pyrrolidin[2]-one (CAS No. 2035018-41-6) represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable tool for further research into new therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of innovative treatments for a wide range of medical conditions.

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